Cas no 91616-91-0 (3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide
• CAS No: 91616-91-0
• MF: C₂₃H₃₁N₃O₅
• MW: 429.509346246719
• CID: 5920557
• PubChem ID: 13318487
• Update Time: 2025-10-31

3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• 3,4,5-trimethoxy-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzamide
• AKOS024504174
• F5264-0328
• 91616-91-0
• VU0639921-1
• 3,4,5-trimethoxy-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide
• 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide

• Inchi： 1S/C23H31N3O5/c1-28-19-8-6-5-7-18(19)26-13-11-25(12-14-26)10-9-24-23(27)17-15-20(29-2)22(31-4)21(16-17)30-3/h5-8,15-16H,9-14H2,1-4H3,(H,24,27)
• InChI Key： XXKMIDDYJOOTKH-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2OC)CC1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 429.22637110g/mol
• Monoisotopic Mass: 429.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.5Ų

Additional information on 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide

3,4,5-Trimethoxy-N-{2-4-(2-Methoxyphenyl)piperazin-1-ylethyl}benzamide (CAS No. 91616-91-0): A Comprehensive Overview

3,4,5-Trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide (CAS No. 91616-91-0) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, has garnered attention for its potential therapeutic applications and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide is composed of a benzamide core substituted with three methoxy groups at the 3, 4, and 5 positions. The nitrogen atom in the benzamide moiety is linked to a piperazine ring, which is further substituted with a 2-methoxyphenyl group and an ethyl chain. This intricate arrangement of functional groups imparts the compound with distinct chemical properties and biological activities.

Synthesis methods for 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide have been extensively studied in the literature. One common approach involves the reaction of 3,4,5-trimethoxybenzoyl chloride with N-(2-aminoethyl)-4-(2-methoxyphenyl)piperazine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Alternative synthetic routes have also been explored to optimize the efficiency and scalability of the process.

In terms of pharmacological properties, 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide has shown promising activity in various biological assays. Recent studies have demonstrated its potential as an antidepressant and anxiolytic agent due to its interaction with serotonin receptors. Specifically, it has been found to exhibit selective binding to serotonin transporter (SERT) and serotonin receptors (5-HT_1A and 5-HT_2A), which are key targets in the treatment of mood disorders.

Beyond its effects on serotonin receptors, this compound has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide may have potential applications in the treatment of inflammatory diseases.

Furthermore, preliminary research has indicated that this compound may possess neuroprotective effects. Studies using animal models have shown that it can reduce oxidative stress and neuroinflammation in the brain, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective properties make it an attractive candidate for further investigation in preclinical studies.

The safety profile of 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide is an important consideration for its potential therapeutic use. Preclinical toxicity studies have generally shown that it is well-tolerated at therapeutic doses with minimal side effects. However, more extensive safety evaluations are necessary to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 3,4,5-trimethoxy-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide (CAS No. 91616-91-0) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable subject of ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and safety profile, it may emerge as a promising candidate for the treatment of various neurological and inflammatory disorders.